Cas no 154746-20-0 (Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-)

Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl- structure
154746-20-0 structure
Product Name:Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-
CAS No:154746-20-0
MF:C12H6
MW:150.1760430336
CID:106697
PubChem ID:14965497
Update Time:2025-04-18

Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-
    • 1-buta-1,3-diynyl-3-ethynylbenzene
    • Benzene, 1-(1,3-butadiynyl)-3-ethynyl- (9CI)
    • 154746-20-0
    • 1-(Buta-1,3-diyn-1-yl)-3-ethynylbenzene
    • DTXSID50566186
    • Inchi: 1S/C12H6/c1-3-5-7-12-9-6-8-11(4-2)10-12/h1-2,6,8-10H
    • InChI Key: OZQLQZISTMXHDY-UHFFFAOYSA-N
    • SMILES: C1(C#CC#C)C=CC=C(C#C)C=1

Computed Properties

  • Exact Mass: 150.04698
  • Monoisotopic Mass: 150.0469501914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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